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Cat. No.: B1609218
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An In-depth Technical Guide to the Physicochemical Properties of Diallyl Fumarate

For Researchers, Scientists, and Drug Development Professionals

Preamble

Diallyl fumarate (DAF) is a versatile monomer recognized for its utility in polymer synthesis,
particularly in the formation of cross-linked resins and specialty polymers. As the diester of
fumaric acid and allyl alcohol, its structure incorporates two allyl groups and a central carbon-
carbon double bond, rendering it highly reactive and capable of undergoing addition
polymerization to form complex three-dimensional networks. A thorough understanding of its
physicochemical properties is fundamental to its effective handling, reaction optimization, and
application in materials science. This guide provides a comprehensive overview of these
properties, grounded in established experimental data and analytical methodologies.

Chemical Identity and Molecular Structure

The foundational step in characterizing any chemical entity is to establish its unambiguous
identity. Diallyl fumarate is systematically known as bis(prop-2-en-1-yl) (2E)-but-2-enedioate.

e Molecular Formula: C10H1204
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Molecular Weight: 196.20 g/mol [1]

CAS Registry Number: 2807-54-7[1]

Canonical SMILES: C=CCOC(=0)C=CC(=0)OCC=C[1]

InChl: InChl=1S/C10H1204/c1-3-7-13-9(11)5-6-10(12)14-8-4-2/h3-6H,1-2,7-8H2/b6-5+[1]

The presence of the fumarate moiety dictates a trans-configuration across the central double
bond, which influences the steric and electronic properties of the molecule, thereby affecting its
reactivity and the stereochemistry of its polymerization products.

Core Physicochemical Properties

The macroscopic behavior of diallyl fumarate in various physical and chemical processes is
dictated by its inherent physicochemical properties. These parameters are critical for process
design, safety assessments, and quality control in both research and industrial settings.

Property Value Conditions
Boiling Point 142-143 °C at 28 mmHg
116-120 °C at 8 Torr

Density 1.064 g/cm3 at 20 °C
1.0660 g/cm3 at 20 °C

Refractive Index (n_D) 1.469 at 20 °C

] ] Not readily available in the
Melting Point ]
literature

It is important to note that an experimental melting point for diallyl fumarate is not consistently
reported in readily accessible chemical literature.

Solubility Profile

The solubility of a monomer is a critical parameter for its polymerization, particularly in solution
or emulsion-based processes, as it governs the choice of solvent and reaction medium.
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o Water Solubility: While some sources describe diallyl fumarate as "soluble” in water,
quantitative data is scarce. For its isomer, diallyl maleate, the water solubility is reported to
be low, at 151.2 mg/L at 25°C. Given the structural similarity, the aqueous solubility of diallyl
fumarate is also expected to be limited.

o Organic Solvents: Diallyl fumarate is generally soluble in common organic solvents such as
ethanol, acetone, and chloroform. This broad solubility in organic media makes it amenable
to a variety of reaction conditions.

The decision to use a particular solvent system should be guided by the specific requirements
of the intended application, including considerations of reaction kinetics, polymer morphology,
and environmental impact.

Synthesis of Diallyl Fumarate: An Experimental
Protocol

The most common method for the synthesis of diallyl fumarate is the direct esterification of
fumaric acid with allyl alcohol, typically in the presence of an acid catalyst.

Reaction Principle

The synthesis proceeds via a Fischer-Speier esterification mechanism, wherein the carboxylic
acid is activated by a proton source, followed by nucleophilic attack by the alcohol. The
removal of water drives the equilibrium towards the formation of the ester.

Visualizing the Synthesis Workflow
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Caption: A flowchart illustrating the key stages in the synthesis of diallyl fumarate.

Step-by-Step Methodology

e Reactor Setup: A round-bottom flask is equipped with a magnetic stirrer, a Dean-Stark
apparatus connected to a reflux condenser, and a thermometer.

e Charging Reagents: The flask is charged with fumaric acid (1.0 equivalent), allyl alcohol (a
stoichiometric excess, typically 2.5-3.0 equivalents), and an acid catalyst such as p-
toluenesulfonic acid (catalytic amount). A solvent that forms an azeotrope with water, such as
toluene, is also added.

o Reaction: The mixture is heated to reflux. The water produced during the esterification is
removed azeotropically and collected in the Dean-Stark trap. The reaction progress is
monitored by measuring the amount of water collected.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1609218/docs?utm_src=pdf-body-img#physicochemical-properties-of-diallyl-fumarate
https://www.benchchem.com/product/b1609218/docs?utm_src=pdf-body#physicochemical-properties-of-diallyl-fumarate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Work-up: Upon completion, the reaction mixture is cooled to room temperature. The excess
allyl alcohol and toluene are removed under reduced pressure. The residue is then dissolved
in an organic solvent like diethyl ether and washed sequentially with a saturated sodium
bicarbonate solution (to neutralize the acid catalyst) and brine.

e Drying and Purification: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is evaporated. The crude diallyl fumarate is then purified by
vacuum distillation to yield a clear, colorless to pale yellow liquid.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for the structural elucidation and purity
assessment of diallyl fumarate.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectroscopy provides detailed information about the proton environment in the
molecule.

o Sample Preparation: A small amount of diallyl fumarate (approximately 5-10 mg) is
dissolved in a deuterated solvent (e.g., CDCls, ~0.6 mL) in a standard 5 mm NMR tube.

o Data Acquisition: The 'H NMR spectrum is acquired on a spectrometer (e.g., a Varian A-60
or a modern 400-600 MHz instrument).[1] Key acquisition parameters include a sufficient
number of scans to achieve a good signal-to-noise ratio, a relaxation delay of 1-2 seconds,
and a spectral width that encompasses all expected proton resonances.

o Data Analysis: The chemical shifts (8) are reported in parts per million (ppm) relative to a
reference standard (e.g., tetramethylsilane, TMS).

 Allyl Protons: Resonances corresponding to the vinyl (CH=CHz) and methylene (-CHz-)
protons of the allyl groups. The vinyl protons will appear as multiplets in the downfield region
(typically 6 5.0-6.0 ppm), and the methylene protons will be a doublet in the region of o 4.5-
4.8 ppm.

e Fumarate Protons: A singlet in the downfield region (around & 6.8 ppm) corresponding to the
two equivalent vinyl protons of the fumarate backbone.
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Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in diallyl fumarate.

Sample Preparation: A drop of the neat liquid sample is placed between two potassium
bromide (KBr) or sodium chloride (NaCl) salt plates.[1]

o Data Acquisition: The FTIR spectrum is recorded over the mid-infrared range (typically 4000-
400 cm~1). A background spectrum of the clean salt plates is acquired first and subtracted
from the sample spectrum.

o Data Analysis: The positions of the absorption bands are reported in wavenumbers (cm™1).

e C=0 Stretch: A strong absorption band around 1720-1740 cm~1, characteristic of the ester
carbonyl group.

e C=C Stretch: Absorption bands corresponding to the carbon-carbon double bonds of the allyl
groups (around 1640-1650 cm~1) and the fumarate backbone (around 1630-1640 cm™1).

e C-O Stretch: Strong absorptions in the fingerprint region (around 1150-1250 cm—?)
corresponding to the C-O stretching vibrations of the ester linkage.

e =C-H Bending: Out-of-plane bending vibrations of the vinyl C-H bonds, typically observed in
the 900-1000 cm~1 region.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [physicochemical properties of diallyl fumarate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609218/docs#physicochemical-properties-of-diallyl-
fumarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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